Cas no 2648901-48-6 ((1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride)

• Product Name: (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride
• CAS No: 2648901-48-6
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 6221392
• PubChem ID: 146049330
• Update Time: 2025-10-23

(1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7548952
• 2648901-48-6
• (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride

• Inchi： 1S/C11H15N3O.2ClH/c15-11(8-5-12-7-13-6-8)3-9-1-2-10(4-11)14-9;;/h5-7,9-10,14-15H,1-4H2;2*1H/t9-,10+,11?;;
• InChI Key： KYGRCOQOSMLKGN-WHHWYQSHSA-N
• SMILES： Cl.Cl.OC1(C2=CN=CN=C2)C[C@@H]2CC[C@H](C1)N2

Computed Properties

• Exact Mass: 277.0748676g/mol
• Monoisotopic Mass: 277.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride

Introduction to (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride (CAS No. 2648901-48-6)

(1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride (CAS No. 2648901-48-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 8-azabicyclo[3.2.1]octanes, which are known for their unique structural features and potential therapeutic applications.

The chemical structure of (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride is characterized by a bicyclic ring system with an azabicyclo[3.2.1]octane core and a pyrimidine moiety attached at the C-3 position. The presence of the pyrimidine ring imparts significant biological activity to the molecule, making it a promising candidate for various pharmacological studies.

Recent research has highlighted the potential of (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound exhibits potent agonistic activity at specific receptors, which could have implications for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in CNS disorders, (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in various models, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. The key steps include the formation of the azabicyclo[3.2.1]octane core through a tandem cyclization reaction followed by functionalization with the pyrimidine moiety via a selective substitution reaction.

The pharmacokinetic properties of (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride have been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

The future prospects for (1R,3S,5S)-3-(pyrimidin-5-yl)-8-azabicyclo[3.2.1]octan-3-ol dihydrochloride are highly promising given its multifaceted biological activities and favorable pharmacological properties. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various therapeutic areas.

In conclusion, (1R,3S,5S)-3-(pyrimidin-5-y\-l)-8\-azabicyclo\[3\.2\.1\]octan\-3\-ol dihydrochloride (CAS No\. 2648901\-48\-6) represents a significant advancement in the field of medicinal chemistry\. Its unique structural features and diverse biological activities make it a valuable candidate for further development and clinical evaluation\.